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Clinical Trial Outcomes at a Glance

Get Quote

Trial Name Intervention vs. Efficacy Outcome:
(Phase) Comparator Stroke/Systemic Embolism

Safety Outcome: Major
or Clinically Relevant
Non-Major Bleeding

AZALEA-TIMI Abelacimab (90 mg or Trend toward higher ischemic

71 (Phase 2b) 150 mg monthly) vs. stroke rates (not statistically
[1]1[2] Rivaroxaban (20 mg significant) [1].

daily)
OCEANIC-AF Asundexian (50 mg 3.8-fold higher risk with
(Phase 3) [1] daily) vs. Apixaban (5 asundexian; trial stopped
[3112] mg twice daily) early due to inferiority [1] [2].
PACIFIC-AF Asundexian (20 mg or Not significantly different (trial
(Phase 2) [1] 50 mg daily) vs. not powered for efficacy) [2].
[4]12] Apixaban (5 mg twice

daily)

67% relative risk
reduction vs.
rivaroxaban (pooled
abelacimab doses) [1]

2].

Significant reduction with
asundexian [1].

50% - 84% relative risk
reduction vs. apixaban
(pooled asundexian
doses) [1].

Detailed Experimental Data and Protocols
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The data in the summary table comes from large, international, randomized controlled trials (RCTs) designed

with rigorous methodologies.

e Study Designs: All three trials were multicenter, randomized trials [1] [2]. PACIFIC-AF and
OCEANIC-AF were double-blind, while AZALEA-TIMI 71 was partially blinded (investigators and
patients were blinded to the FXI inhibitor dose but not the drug assignment) [2].

¢ Patient Population: The trials enrolled patients with non-valvular atrial fibrillation who required
anticoagulation. Baseline characteristics, such as CHA2DS2-VASc scores (median 3.9-5.0), were
comparable across groups, indicating a similar high risk of stroke at baseline [1].

¢ Primary Outcomes: The primary focus of these trials was safety, measured by ISTH-defined major
bleeding or a composite of major or clinically relevant non-major bleeding (CRNMB) [3] [2].

¢ Statistical Analysis: Results were typically reported as relative risk or odds ratios with 95%
confidence intervals. Meta-analyses pooled data using random-effects models to account for study
heterogeneity [3] [2].

Mechanism of Action: The Physiological Rationale

The different bleeding profiles of these drug classes are rooted in their distinct targets within the coagulation

cascade, as illustrated below.
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Coagulation Cascade
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This diagram shows that DOACs (like apixaban and rivaroxaban) inhibit Factor Xa, a central enzyme in the
common pathway of coagulation that is crucial for both pathological thrombosis and physiological

hemostasis (bleeding control) [5]. In contrast, Factor XIa inhibitors target the intrinsic pathway [4].

Evidence suggests that Factor XI is more important for amplifying thrombus growth than for initiating
hemostasis. Individuals with congenital Factor XI deficiency have a much lower incidence of venous
thrombosis and stroke but rarely experience spontaneous bleeding, indicating that targeting this factor may

uncouple antithrombotic effects from bleeding risk [4] [2].

Interpretation and Future Directions

The collective evidence indicates a clear trade-off:

¢ Significant Bleeding Reduction: Factor Xla inhibitors consistently show a superior safety profile,
reducing major and clinically relevant non-major bleeding by up to 67% compared to DOACs [1] [3]
[2].

¢ Uncertain/Elevated Thrombotic Risk: The efficacy in preventing strokes is not yet proven. The early
termination of the OCEANIC-AF trial due to inferior efficacy is a significant concern that must be
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addressed in future research [1] [2].

The future of Factor XIa inhibitors hinges on ongoing Phase 3 trials. These studies will determine if different
dosing, specific patient populations, or alternative compounds can provide the optimal balance of effective

stroke prevention without a high bleeding risk [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. A Systematic Review of Factor XlI/Xla Inhibitors Versus Direct ... [pmc.ncbi.nlm.nih.gov]
2. Safety of factor Xl inhibitors compared to ... - PubMed Central [pmc.ncbi.nim.nih.gov]
3. Balancing Safety and Efficacy: Factor Xla INHIBITORS vs. ... [mdpi.com]

4. Factor Xl and Xla inhibition: a new approach to ... [pmc.ncbi.nlm.nih.gov]

5. Factor Xa Inhibitors: How They Work & Side Effects [my.clevelandclinic.org]

To cite this document: Smolecule. [bleeding risk profile of FXla-IN-6 versus DOACs]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b12904227#bleeding-risk-

profile-of-fxia-in-6-versus-doacs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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